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Compound of Interest

Compound Name: C.I. Direct Red 10

CAS No.: 2429-70-1

Cat. No.: B1197060

Get Quote

An In-depth Technical Guide to Direct Red 10 (CAS No. 2429-70-1): Properties, Synthesis, and

Applications

Introduction
Direct Red 10 (CAS No. 2429-70-1), also known by its Colour Index name C.I. 22145, is a bis-

azo dye belonging to the benzidine class of colorants.[1][2] Structurally, it is characterized by

two azo groups (-N=N-) that connect a central biphenyl core to two different substituted

naphthalene sulfonic acid moieties.[1][3] This molecular architecture imparts a deep red color

and confers the ability to bind directly to cellulosic substrates, eliminating the need for

mordants in the dyeing process.[4] While it has found utility in the textile and paper industries,

its application extends into the realm of biological sciences as a histological stain.[1][3][4]

This guide provides a comprehensive technical overview of Direct Red 10 for researchers,

scientists, and drug development professionals. It delves into the physicochemical properties,

synthesis, and mechanisms of application, while placing a critical emphasis on the toxicological

profile and safety considerations inherent to its benzidine-based structure.

Physicochemical and Spectroscopic Properties
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The functional characteristics of Direct Red 10 are dictated by its chemical structure. The

presence of sulfonic acid groups ensures significant water solubility, while the large, planar

aromatic system is responsible for its color and affinity for substrates.[1][3]

Core Properties
A summary of the key identifying and physical properties of Direct Red 10 is presented below.

Property Value Reference

CAS Registry Number 2429-70-1 [1]

C.I. Name & Number C.I. Direct Red 10, C.I. 22145 [1]

Synonyms
Direct Gamet B, Benzanol

Garnet, Congo Corinth
[1][3]

Molecular Formula C₃₂H₂₁N₅Na₂O₇S₂ [3]

Molecular Weight 697.65 g/mol [1]

Molecular Class Bis-azo (or Double azo) [1]

Appearance Red powder [5]

Solubility and Solution Behavior
Direct Red 10 is soluble in water, forming a wine-red to product-red solution.[1] It exhibits slight

solubility in ethanol and cellosolve but is considered insoluble in most other organic solvents.[1]

Its behavior in concentrated acids and bases is a key identifier:

In Strong Sulfuric Acid: The dye produces a blue solution. Upon dilution with water, the color

shifts to light purple, and a black precipitate forms.[1]

In Strong Hydrochloric Acid: Addition to an aqueous solution of the dye leads to a dark purple

solution with the formation of a precipitate.[1]

In Strong Sodium Hydroxide: When a thick sodium hydroxide solution is added, it results in a

red solution with precipitation.[1]
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These color changes are indicative of shifts in the electronic structure of the chromophore due

to protonation or deprotonation of the azo and amino groups under different pH conditions.

Synthesis and Molecular Structure
Direct Red 10 is synthesized via a sequential diazotization and coupling process, a classic

method for creating azo dyes. The synthesis confirms its classification as a benzidine-based

dye.[1][2]

Manufacturing Process
The synthesis involves a three-step reaction:[1]

Bis-diazotization: 4,4'-diaminobiphenyl (benzidine) is treated with nitrous acid (generated in

situ from sodium nitrite and a strong acid) to convert both primary amine groups into

diazonium salts. This creates a reactive intermediate.

First Coupling Reaction: The bis-diazotized benzidine is first coupled with 4-

Aminonaphthalene-1-sulfonic acid (Naphthionic acid).

Second Coupling Reaction: The resulting intermediate is then coupled with 4-

Hydroxynaphthalene-1-sulfonic acid (Nevile and Winther's acid) to form the final Direct Red

10 molecule.
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Caption: Synthesis workflow for Direct Red 10.

Molecular Structure
The structure of Direct Red 10 features a long, planar, conjugated system of aromatic rings

linked by azo bridges. This planarity is a key factor in its high affinity for the flat cellulose

polymer chains found in cotton and paper.[6] The two sulfonate (-SO₃⁻) groups are the primary

contributors to its water solubility.

Caption: Chemical structure of Direct Red 10.

Applications in Research and Industry
Direct Red 10's primary applications are in dyeing and staining, leveraging its strong affinity for

certain biopolymers.

Textile and Paper Dyeing
As a "direct" dye, its main application is coloring cellulosic fibers like cotton, viscose, rayon, and

paper pulp.[6][7] The mechanism of binding is non-covalent, relying on a combination of
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hydrogen bonding, van der Waals forces, and electrostatic interactions between the dye

molecule and the fiber.[6] While economical and easy to apply, direct dyes, including Direct

Red 10, generally exhibit poor to moderate light and wash fastness compared to reactive dyes

which form covalent bonds with the fiber.[1][6]

Generalized Protocol for Dyeing Cotton Fabric:

Scouring: Pre-wash the cotton fabric with a solution of sodium carbonate (2 g/L) and a non-

ionic detergent (1 g/L) at 80-90°C for 1 hour to remove impurities. Rinse thoroughly with

deionized water.

Dye Bath Preparation: Prepare a dye bath containing Direct Red 10 (e.g., 1% on weight of

fabric), sodium chloride or Glauber's salt (10-20 g/L) as an electrolyte to promote dye

exhaustion, and water to achieve a liquor ratio of 20:1.

Dyeing: Immerse the scoured fabric in the dye bath at 40°C. Gradually raise the temperature

to 90-100°C over 30 minutes. Maintain this temperature for 60-90 minutes with occasional

stirring.

Rinsing: Allow the bath to cool to 60°C. Remove the fabric and rinse with cold water until the

rinse water is clear.

After-treatment (Optional): To improve fastness, treat the dyed fabric with a cationic dye-

fixing agent according to the manufacturer's instructions.

Drying: Squeeze out excess water and air-dry the fabric.

Biological Staining
Direct Red 10 is also described as a histological dye.[3] In biological applications, it functions

as an acidophilic (anionic) dye. The negatively charged sulfonate groups on the dye molecule

bind to positively charged sites on tissue components, primarily the amino groups of proteins

(e.g., in cytoplasm, collagen, and muscle fibers).[8][9]

Mechanism of Action in Staining: This binding is highly pH-dependent. Staining is performed in

an acidic solution (typically pH 2.5-4.0) to ensure that the tissue proteins are protonated and

carry a net positive charge, facilitating strong electrostatic attraction with the anionic dye
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molecules.[9] Its structural similarity to Congo Red, another benzidine-based bis-azo dye

famous for staining amyloid deposits, suggests that Direct Red 10 could potentially be

investigated for similar applications, leveraging the planar structure's ability to intercalate within

the β-pleated sheets of amyloid fibrils.

Generalized Protocol for Direct Staining of Paraffin Sections:

Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of ethanol (100%, 95%, 70%) to distilled water.

Staining: Immerse slides in a 0.5% (w/v) aqueous solution of Direct Red 10, acidified with

1% acetic acid, for 5-10 minutes.

Rinsing: Briefly rinse the slides in distilled water to remove excess stain.

Differentiation (Optional): If overstaining occurs, differentiate briefly in 70% ethanol.

Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol, clear

in xylene, and mount with a permanent mounting medium.

Safety, Handling, and Toxicological Profile
The most critical consideration for any professional using Direct Red 10 is its toxicological

profile. As a benzidine-based dye, it poses a significant health risk.

Toxicological Concerns: A Benzidine-Based Dye
Benzidine is a confirmed human carcinogen.[2] The toxicological concern with benzidine-based

dyes is that the azo linkages can be reductively cleaved to release the free benzidine amine.

This cleavage can occur metabolically by azoreductase enzymes in the human liver or by

intestinal microflora.[10] Therefore, exposure to Direct Red 10 is considered a potential

exposure to a carcinogen. Due to these risks, the use of azo dyes that can release

carcinogenic amines, including benzidine, is highly restricted in consumer goods like textiles

and leather articles that may come into direct and prolonged contact with the skin.[10][11]

Safe Handling and Storage
Given the hazards, strict safety protocols must be followed.
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Precaution Guideline Reference

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves, safety goggles, and a

lab coat. Avoid skin and eye

contact. Use a fume hood or

adequate ventilation to prevent

inhalation of dust.

[12]

Handling

Avoid generating dust. Wash

hands thoroughly after

handling. Contaminated

clothing should be removed

and washed before reuse.

[12][13]

Storage

Keep the container tightly

closed in a dry, cool, and well-

ventilated place. For long-term

storage of analytical

standards, keep dry, dark, and

at -20°C.

[12][14]

First Aid

Eyes: Rinse cautiously with

water for several minutes.

Skin: Wash with plenty of soap

and water. Ingestion: Do NOT

induce vomiting. Call a poison

center or doctor. Inhalation:

Move person to fresh air.

[12][13]

Conclusion
Direct Red 10 is a versatile bis-azo dye with established applications in industrial dyeing and

potential uses in biological research. Its properties are a direct consequence of its planar,

conjugated structure and water-solubilizing sulfonate groups. However, its utility is

overshadowed by severe toxicological concerns. The fact that it is synthesized from benzidine

and can metabolically release this known carcinogen necessitates extreme caution in its

handling, storage, and disposal. For researchers and professionals, particularly in drug
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development where safety is paramount, a thorough risk assessment is mandatory, and the

substitution with safer alternatives should always be the preferred course of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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